3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone

• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (5Z)-3-methyl-5-[[4-[(3-methylphenyl)methoxy]phenyl]methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C19H18N2O2S/c1-13-4-3-5-15(10-13)12-23-16-8-6-14(7-9-16)11-17-18(22)21(2)19(24)20-17/h3-11H,12H2,1-2H3,(H,20,24)/b17-11-
• InChI Key: RVAMDMCORQCAOA-BOPFTXTBSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)COC2=CC=C(C=C2)/C=C\3/C(=O)N(C(=S)N3)C
• SMILES: CC1=CC(=CC=C1)COC2=CC=C(C=C2)C=C3C(=O)N(C(=S)N3)C

Description

3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of thiazolidinone and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone is not fully understood. However, it has been suggested that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been reported to inhibit the production of pro-inflammatory cytokines by blocking the activation of certain signaling pathways.
Biochemical and Physiological Effects:
3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been reported to exhibit significant biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and inhibit their growth and proliferation. This compound has also been reported to reduce the production of pro-inflammatory cytokines, which can lead to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone in lab experiments is its potential as an anti-cancer agent. This compound has shown significant anti-cancer activity against various cancer cell lines, making it a potential candidate for the development of new anti-cancer drugs. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the research on 3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone. One of the major directions is the development of new anti-cancer drugs based on this compound. It is also important to further investigate the mechanism of action of this compound and its potential applications in other fields such as anti-inflammatory agents. Additionally, research can be conducted to improve the solubility of this compound in water, which can make it easier to work with in lab experiments.

Synthesis Methods

The synthesis of 3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has been achieved using different methods. One of the most commonly used methods is the reaction of 3-methyl-2-thioxo-4-imidazolidinone with 4-[(3-methylbenzyl)oxy]benzaldehyde in the presence of a base. This reaction leads to the formation of the desired compound with good yield and purity.

Scientific Research Applications

3-Methyl-5-{4-[(3-methylbenzyl)oxy]benzylidene}-2-thioxo-4-imidazolidinone has shown potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry. It has been reported to exhibit significant anti-cancer activity against various cancer cell lines. This compound has also shown potential as an anti-inflammatory agent and has been reported to inhibit the production of pro-inflammatory cytokines.